Cas no 58589-70-1 (1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-)

• Product Name: 1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-
• CAS No: 58589-70-1
• MF: C₁₄H₁₂N₄
• MW: 236.27188205719
• CID: 341564
• PubChem ID: 12288136
• Update Time: 2025-04-19

1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-
• 5-phenyl-2-pyridin-2-ylpyrazol-3-amine
• 3-phenyl-1-(2-pyridyl)-5-aminopyrazole
• 3-phenyl-1-(2-pyridinyl)-1H-pyrazol-5-ylamine
• SCHEMBL6344569
• DTXSID90484678
• 58589-70-1
• AKOS005136992
• 3-phenyl-1-pyridin-2-yl-1h-pyrazol-5-amine
• IYCQPIBNWGOQSU-UHFFFAOYSA-N
• 1-pyridyl-3-phenyl-5-aminopyrazole

• Inchi： 1S/C14H12N4/c15-13-10-12(11-6-2-1-3-7-11)17-18(13)14-8-4-5-9-16-14/h1-10H,15H2
• InChI Key： IYCQPIBNWGOQSU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CN=2)C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 236.10636
• Monoisotopic Mass: 236.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73